Cas no 1805327-84-7 (Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805327-84-7
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853126
• Update Time: 2025-05-26

Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)6-2-5(13)4(3-12)7(14-6)8(10)11/h2,8H,1H3,(H2,13,14)
• InChI Key： LGGZTQTWUPUHJD-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(C(=O)OC)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.3
• Topological Polar Surface Area: 89

Additional information on Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate

Introduction to Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805327-84-7)

Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805327-84-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate underscores its complexity and potential utility. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethyl moiety, makes it a versatile building block for synthetic chemists. These functional groups not only contribute to the compound's reactivity but also open up possibilities for further derivatization and functionalization.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate positions it as a valuable candidate for exploring these therapeutic avenues.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of an amino group and a cyano group provides multiple sites for chemical modification, enabling the synthesis of a wide range of analogs. These analogs can be screened for biological activity to identify lead compounds for further development. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoro substituents can significantly influence the pharmacokinetic properties of drugs, including their bioavailability and half-life. Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate, with its built-in difluoromethyl group, aligns well with this trend and offers a promising scaffold for developing next-generation therapeutics.

The synthesis of Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yield and purity. The process often begins with the preparation of a pyridine core, followed by sequential functionalization at the 4-position, 3-position, and 2-position to introduce the amino group, cyano group, and difluoromethyl group, respectively.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques are used to predict the biological activity and pharmacokinetic properties of Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate before it is synthesized. This approach helps in identifying potential lead compounds more efficiently and reduces the time and cost associated with traditional trial-and-error methods.

In conclusion, Methyl 4-amino-3-cyano-2-(difluoromethyl)pyridine-6-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this are likely to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.